N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxothiolan-3-yl)-5-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O3S2/c1-12-13(2)27-19(20-12)21-18(24)16-10-17(14-6-4-3-5-7-14)23(22-16)15-8-9-28(25,26)11-15/h3-7,10,15H,8-9,11H2,1-2H3,(H,20,21,24)
• InChI Key: OZKYENGIIPPDOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NN(C(=C2)C3=CC=CC=C3)C4CCS(=O)(=O)C4)C
• Molecular Formula: C19H20N4O3S2
• Molecular Weight: 416.5 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H20N4O3S2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide is 416.09768286 g/mol and the complexity rating of the compound is 677. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gluten-Free Baked Foods Enhancement

The modulation of carbohydrate matrixes using F2465-0192 has shown promise in improving gluten-free baked goods. By incorporating this compound, manufacturers can enhance the texture, taste, and overall quality of gluten-free products. .

Precision Opto-Control in Biological Research

Researchers at Purdue University have developed a patent-pending technology called RPOC (real-time precision opto-control). F2465-0192 plays a crucial role in this system, allowing site-specific and chemical-specific control of processes within live cells. .

Spatial Proteomics and Precision Medicine

Laser microdissection (LMD) has enabled groundbreaking neuroscience research. Dr. Marta Paterlini, a Senior Scientist at the Karolinska Institute, has utilized LMD to investigate adult human neurogenesis. F2465-0192 could potentially find applications in spatial proteomics, where precise cellular dissection is essential for understanding complex biological processes. .

Mechanism of Action

Target of Action

F2465-0192, also known as SAN2465, is a highly potent and selective negative allosteric modulator (NAM) of GABAA α5 containing receptors . These receptors are primarily localized and restricted to limbic areas .

Mode of Action

The compound interacts with its targets by modulating the GABAA α5 receptors in a negative allosteric manner . This modulation is believed to induce rapid and sustained reversal of chronic stress-induced depressive-like symptoms, including anhedonia, anxiety, and cognitive impairment .

Biochemical Pathways

It is known that the compound’s action on gabaa α5 receptors plays a crucial role in controlling the assembly of actin filaments (f-actin) that drive cell morphogenesis and motility in eukaryotes .

Pharmacokinetics

The pharmacokinetic properties of F2465-0192 are currently under investigation. Preliminary data from phase 1 trials suggest that the compound has a favorable safety and tolerability profile . .

Result of Action

F2465-0192 has demonstrated rapid and sustained reversal of chronic stress-induced depressive-like symptoms, including anhedonia, anxiety, and cognitive impairment . The onset and robustness of the antidepressive effect were similar to ketamine, which was used as a positive control in the study .

Action Environment

It is known that various environmental factors can influence the pharmacokinetics and pharmacodynamics of drugs